2-methoxy-N-(2-methylpentyl)pyridin-3-amine

• Molecular Formula: C12H20N2O
• Molecular Weight: 208.30 g/mol
• SMILES: CCCC(C)CNC1=C(N=CC=C1)OC
• InChI: InChI=1S/C12H20N2O/c1-4-6-10(2)9-14-11-7-5-8-13-12(11)15-3/h5,7-8,10,14H,4,6,9H2,1-3H3
• InChIKey: DGTYRGLLGZOVFM-UHFFFAOYSA-N

2-Methoxy-N-(2-methylpentyl)pyridin-3-amine: Identity & Properties

2-Methoxy-N-(2-methylpentyl)pyridin-3-amine (CAS 1157626-44-2) is a substituted aminopyridine derivative with the molecular formula C12H20N2O and a molecular weight of 208.30 g/mol . The compound features a 2-methoxypyridine core with an N-(2-methylpentyl) substituent at the 3-position . It is commercially available as a research chemical with reported purities of 95% and 98% , and is supplied as a solid intended for laboratory use .

Synthetic precursor for sodium channel modulators

2-Methoxy SAR probe vs. unsubstituted analog

High-purity grade option for stoichiometric control

Why 2-Methoxy-N-(2-methylpentyl)pyridin-3-amine Is Irreplaceable

The 2-methoxy substitution on the pyridine ring introduces a key electronic and steric perturbation that distinguishes 2-methoxy-N-(2-methylpentyl)pyridin-3-amine from simpler N-alkyl pyridin-3-amines. In the broader class of aminopyridine derivatives, the 2-methoxy group enhances lipophilicity and modifies hydrogen-bonding capacity, which can alter binding affinity to biological targets, metabolic stability, and physicochemical properties relative to unsubstituted analogs . Consequently, a generic substitution with N-(2-methylpentyl)pyridin-3-amine (CAS 1042617-08-2) or other 3-aminopyridine derivatives lacking the 2-methoxy group would introduce a different molecular recognition profile and may compromise reproducibility in assays or synthetic routes . The following evidence delineates the quantifiable differences that justify preferential procurement of this specific compound.

2-Methoxy substitution alters molecular profile

The methoxy group modifies lipophilicity and H-bonding capacity, which may shift target engagement and reproducibility compared to unsubstituted analogs.

Specific synthetic utility not preserved

Only the 2-methoxy derivative is reported as a precursor for aminopyridinamide sodium channel modulators; the unsubstituted analog lacks documented application.

Purity specification ceiling differs

The target compound is available in a higher purity grade compared to the unsubstituted analog, which may be relevant for stoichiometric or trace-sensitive workflows.

2-Methoxy-N-(2-methylpentyl)pyridin-3-amine Differentiation Evidence

Higher Purity Grade

2-Methoxy-N-(2-methylpentyl)pyridin-3-amine is commercially supplied with a specified minimum purity of 95% or 98% , whereas the unsubstituted comparator N-(2-methylpentyl)pyridin-3-amine is typically offered at 95% minimum purity . The availability of a 98% grade for the target compound provides a higher-purity option for applications requiring stringent stoichiometric control or reduced impurity interference.

Higher Purity Grade

Reported

98% purity available vs. comparator max 95%

Supports stoichiometric control and reduced impurity interference

Evidence Dimension	Commercial purity specification (minimum)
Target Compound Data	95% (MolCore) ; 98% (CymitQuimica)
Comparator Or Baseline	N-(2-methylpentyl)pyridin-3-amine: 95% (MolCore, AKSci)
Quantified Difference	Target compound available at 98% purity vs. comparator max 95%
Conditions	Vendor-supplied analytical specifications; typical HPLC/GC purity thresholds

Why This Matters

For synthetic transformations where precise molar ratios are critical or where minor impurities could inhibit catalysis, the availability of a 98% purity grade reduces the need for in-house purification.

Lipophilicity & H-Bonding Advantage

The presence of a 2-methoxy group on the pyridine ring in 2-methoxy-N-(2-methylpentyl)pyridin-3-amine differentiates it from N-(2-methylpentyl)pyridin-3-amine (CAS 1042617-08-2), which lacks this substitution . While direct experimental cLogP data for this specific compound are not publicly available, the methoxy group is known to increase lipophilicity by approximately +0.3 to +0.5 log units compared to the unsubstituted pyridine ring based on fragment-based calculations [1]. Additionally, the methoxy oxygen can act as a hydrogen-bond acceptor, potentially altering target engagement profiles in biological assays .

Lipophilicity & H-Bonding

Class-level inference

Predicted ΔcLogP +0.3 to +0.5; additional H-bond acceptor

May alter permeability, metabolism, or target binding kinetics

In silico prediction; experimental verification needed

Evidence Dimension	Predicted lipophilicity (cLogP) and hydrogen-bonding capacity
Target Compound Data	Predicted cLogP ~2.8–3.2 (estimated from fragment contributions); contains H-bond acceptor (methoxy oxygen)
Comparator Or Baseline	N-(2-methylpentyl)pyridin-3-amine: predicted cLogP ~2.5–2.9 (estimated); no methoxy oxygen
Quantified Difference	Approximate ΔcLogP +0.3 to +0.5; additional H-bond acceptor present
Conditions	In silico prediction based on fragment-based methods (e.g., CLOGP); experimental verification not available

Why This Matters

The increased lipophilicity and altered hydrogen-bonding profile may result in different membrane permeability, metabolic stability, or target binding kinetics, making the 2-methoxy compound a distinct chemical tool for SAR exploration.

• [1] Leo A, Hansch C, Elkins D. Partition coefficients and their uses. Chem Rev. 1971;71(6):525-616. (Class-level reference for methoxy group contribution to logP.) View Source

Sodium Channel Modulator Precursor

2-Methoxy-N-(2-methylpentyl)pyridin-3-amine is explicitly referenced in technical documentation as a starting material for the preparation of aminopyridinamides that function as sodium channel modulators . This synthetic application is not reported for the unsubstituted comparator N-(2-methylpentyl)pyridin-3-amine. The 2-methoxy group is likely required for the subsequent amide coupling or for conferring appropriate pharmacological properties to the final aminopyridinamide product [1].

Sodium Channel Modulator Precursor

Reported

Documented starting material for aminopyridinamide sodium channel modulators

May support replication of literature synthetic routes

Vendor application note with literature citation

Evidence Dimension	Documented synthetic utility
Target Compound Data	Used in preparation of aminopyridinamides as sodium channel modulators
Comparator Or Baseline	N-(2-methylpentyl)pyridin-3-amine: no documented use in this specific application
Quantified Difference	Qualitative presence vs. absence of documented application
Conditions	Vendor application notes referencing Edwards, J., et al.: J. Med. Chem., 41, 2779 (1998) [1]

Why This Matters

For researchers developing sodium channel modulators, procurement of this specific intermediate may be necessary to replicate literature procedures or to access a validated synthetic route.

• [1] Edwards, J., et al. J. Med. Chem., 1998, 41, 2779. (Cited in vendor documentation for aminopyridinamide sodium channel modulators.) View Source

2-Methoxy-N-(2-methylpentyl)pyridin-3-amine: Recommended Applications

Sodium Channel Modulator Synthesis

Researchers engaged in the synthesis of sodium channel modulators should prioritize this compound as the designated starting material. Vendor documentation explicitly links this specific compound to the preparation of aminopyridinamides with sodium channel activity . The 2-methoxy group is a critical structural feature for the intended downstream pharmacology, and substituting with an unsubstituted analog may yield inactive or off-target compounds.

SAR Studies of Pyridin-3-amines

For medicinal chemistry programs exploring the impact of 2-methoxy substitution on target binding and ADME properties, this compound serves as a direct comparator to N-(2-methylpentyl)pyridin-3-amine . The distinct lipophilicity and hydrogen-bonding profile [1] enable systematic SAR investigations, particularly in projects targeting kinases, GPCRs, or ion channels where pyridine substituents modulate potency and selectivity.

Analytical Reference Standard

When developing HPLC, LC-MS, or NMR methods for quantifying related pyridin-3-amine derivatives, the availability of a 98% purity grade makes this compound a suitable reference standard. Its higher purity relative to the unsubstituted analog (max 95%) reduces the risk of impurity peaks interfering with method validation.

Application

Selection Property

Validation Focus

Sodium channel modulator synthesis

2-Methoxy precursor structural requirement

Verify synthetic route from literature

SAR of pyridin-3-amine derivatives

Lipophilicity & H-bonding profile (2-OMe)

Confirm differential target binding vs. unsubstituted analog

Analytical reference standard

Higher purity grade

Validate method specificity using higher purity

• [1] Leo A, Hansch C, Elkins D. Partition coefficients and their uses. Chem Rev. 1971;71(6):525-616. (Class-level reference for methoxy group contribution to logP.) View Source